N-(3-acetylphenyl)-2-(2-((3-methoxybenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[2-[(3-methoxyphenyl)methylsulfanyl]-4-methyl-6-oxo-1H-pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C23H23N3O4S/c1-14-20(12-21(28)25-18-8-5-7-17(11-18)15(2)27)22(29)26-23(24-14)31-13-16-6-4-9-19(10-16)30-3/h4-11H,12-13H2,1-3H3,(H,25,28)(H,24,26,29)
• InChI Key: XMDMHBMMDMKZDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)SCC2=CC(=CC=C2)OC)CC(=O)NC3=CC=CC(=C3)C(=O)C
• Molecular Formula: C23H23N3O4S
• Molecular Weight: 437.5 g/mol

Description

N-(3-acetylphenyl)-2-(2-((3-methoxybenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C23H23N3O4S and its molecular weight is 437.51. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Agents

Research has identified certain derivatives of acetamide and related compounds as potential antimicrobial and antifungal agents. For instance, rhodanine-3-acetic acid-based amides have shown significant activity against mycobacteria, including Mycobacterium tuberculosis, with minimum inhibitory concentrations suggesting their potential as antimicrobial agents (Krátký, Vinšová, & Stolaříková, 2017). Additionally, compounds derived from 2-hydrazinyl-N-N, diphenyl acetamide have been synthesized and showed significant antimicrobial and antifungal activity, indicating the role of diphenylamine derivatives in developing new antimicrobial agents (Kumar & Mishra, 2015).

Antioxidant Agents

Newly synthesized N-(substituted phenyl)-2-(3-(hydroxyimino)methyl)-1H-indol-1-yl) acetamide derivatives have been evaluated for their antioxidant activity. These compounds showed considerable activity in both ferric reducing antioxidant power (FRAP) and 1,1-diphenyl-2-picrylhydrazyl (DPPH) methods, suggesting the potential for the development of new antioxidant agents (Gopi & Dhanaraju, 2020).

Enzyme Inhibition

The exploration of enzyme inhibitory activities by compounds with similar structures, such as the study on thioxanthone attached polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiators, indicates potential applications in biochemistry and pharmacology. Although the specific compound was not studied, related research highlights the potential for discovering enzyme inhibitors or modulators (Batibay et al., 2020).

Cytotoxic Activity

Certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives have been synthesized and tested for their anticancer activity on cancer cell lines, demonstrating the potential of similar compounds for therapeutic applications (Al-Sanea et al., 2020).